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Compound of Interest

Compound Name: Spirambrene

Cat. No.: B16213631

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Spirambrene's performance

and stability in candle making applications. The information is intended to guide researchers

and formulators in the effective use of this synthetic fragrance ingredient.

Physicochemical Properties of Spirambrene
Spirambrene is a colorless to pale yellow liquid with a powerful and diffusive woody-amber

scent.[1][2][3][4][5] Its key properties are summarized in Table 1.
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Property Value Source

Molecular Formula C15H26O2 [1][4][5]

Molecular Weight 238.37 - 238.4 g/mol [1][3][4][5]

Appearance Colorless to pale yellow liquid [1][3][6]

Odor Profile
Woody, Ambery, Spicy,

Aldehydic
[2][4][5]

Flash Point
>93.3°C (>200°F)[1][7] to

123.89°C (255°F)[2][6]
[1][2][6][7]

Boiling Point ~252°C [1][2][3][4][5][6]

Vapor Pressure 0.0039 mmHg @ 20°C [2][4][5][6]

Solubility
Insoluble in water; Soluble in

alcohol and organics
[1][2][6]

logP (o/w) 4.9 [2][4][6][7]

Recommended Usage Level in

Fragrance Concentrate
Up to 3.0% [2]

Performance in Candles
Spirambrene is reported to have "good" performance and stability in candle applications.[2][6]

Its high boiling point and low vapor pressure suggest it is well-suited for use in heated

applications like candles, contributing to both "cold throw" (fragrance emitted from unlit candle)

and "hot throw" (fragrance emitted from a lit candle).

Olfactory Characteristics
Spirambrene possesses a strong, diffusive, and long-lasting woody and ambery character.[8] It

is described as blending well with sparkling, green, spicy, and aldehydic top notes, providing a

diffusive ambery effect to woody accords.[2][4][5][8] Its substantivity is noted as lasting over 96

hours on a smelling strip.[6][8]
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The following protocols are provided as best-practice guidelines for evaluating the performance

and stability of Spirambrene in a candle system.

Protocol for Evaluating Spirambrene Performance in
Candles
This protocol outlines the steps to assess the compatibility, cold throw, and hot throw of

Spirambrene in a chosen wax base.

Materials:

Spirambrene

Candle wax (e.g., soy, paraffin, beeswax, or a blend)

Candle wicks appropriate for the chosen wax and container diameter

Glass candle containers

Pouring pot

Heating source (e.g., double boiler)

Thermometer

Weighing scale

Wick centering tools

Procedure:

Wax Melting: Melt the desired amount of candle wax in a pouring pot using a double boiler to

a temperature just above its melting point. Lower temperatures are often beneficial for

increasing the cold throw in soy candles.[9]

Fragrance Addition: Weigh the desired percentage of Spirambrene (e.g., starting with 3%

and adjusting as needed). Once the wax has reached the target temperature, add the

Spirambrene and stir gently but thoroughly for 2 minutes to ensure homogenous mixing.
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Pouring: Pour the fragranced wax into the candle containers at the recommended pouring

temperature for the specific wax.

Wick Placement: Secure the wick in the center of the container using a centering tool.

Curing: Allow the candles to cure for a minimum of 3-7 days in a cool, dark place. Curing

allows the fragrance to fully bind with the wax, which is crucial for optimal scent throw.[10]

Cold Throw Evaluation: After the curing period, evaluate the cold throw by smelling the unlit

candle from a distance of approximately 6-12 inches.[10] Record the perceived intensity and

character of the fragrance.

Hot Throw Evaluation:

Trim the wick to approximately 1/4 inch before lighting.[10]

Light the candle in a well-ventilated room and allow it to burn for 2-3 hours, or until a full

melt pool has formed.[10]

Extinguish the flame and evaluate the hot throw by smelling the air in the room. Assess

the fragrance strength, character, and diffusion.

Protocol for Stability Testing of Spirambrene in Candles
This protocol is designed to assess the thermal and photo-stability of Spirambrene within a

candle matrix.

Materials:

Cured candles containing Spirambrene (from Protocol 3.1)

Control candles (unfragranced)

Oven capable of maintaining a constant temperature (e.g., 40°C)

UV light chamber or access to a sunny windowsill
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Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) equipment (optional, for

advanced analysis)

Procedure:

Initial Analysis:

Visually inspect the initial appearance of the candles, noting the color and texture.

Evaluate the initial cold throw of the fragranced candles.

(Optional) Analyze the initial volatile profile of the candle's headspace using HS-GC-MS.

Thermal Stability:

Place a set of fragranced and control candles in an oven at a constant temperature of

40°C for a period of 4 weeks.

At weekly intervals, remove a sample of each and allow them to return to room

temperature.

Visually inspect for any changes in color, texture, or signs of the fragrance "bleeding" from

the wax.

Evaluate the cold throw and compare it to the initial assessment.

(Optional) Analyze the volatile profile using HS-GC-MS to quantify any degradation of

Spirambrene.

Photo-stability:

Place another set of fragranced and control candles in a UV light chamber or on a sunny

windowsill for a period of 4 weeks.

At weekly intervals, perform the same visual and olfactory assessments as in the thermal

stability test. Note any discoloration, which can be an indicator of instability.[9]

(Optional) Use HS-GC-MS to analyze changes in the fragrance profile.
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Experimental workflow for Spirambrene in candles.
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Spirambrene properties influencing candle performance.

Safety Information
Spirambrene is classified as a skin irritant and is toxic to aquatic life with long-lasting effects.

[2][3] It is important to handle this material in accordance with its Safety Data Sheet (SDS).[7]

This includes wearing appropriate personal protective equipment such as gloves and safety

glasses.[7] Ensure adequate ventilation when melting and pouring candles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b16213631?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbull.com/images/product/Specification-1763723625.pdf
https://www.thegoodscentscompany.com/data/rw1096571.html
https://www.directpcw.com/fr/index.php?controller=attachment&id_attachment=11957
https://www.givaudan.com/fragrance-beauty/fragrance-ingredients-business/fragrance-molecules/spirambrene
https://shop.perfumersapprentice.com/p-10086-spirambrene-givaudan.aspx
http://www.perflavory.com/docs/doc1096571.html
https://www.vigon.com/product/spirambrene/?doc=MSDS/500932_vigon_sds_us_english.pdf&namee=SpirambreneSDS
https://fraterworks.com/products/spirambrene
https://img.perfumerflavorist.com/files/base/allured/all/document/2007/05/pf.PF_32_06_034_06.pdf
https://perfumedom.com/fragrance-performance-in-candle-making/
https://perfumedom.com/fragrance-performance-in-candle-making/
https://www.benchchem.com/product/b16213631/docs#spirambrene-application-notes-and-protocols-for-candle-making
https://www.benchchem.com/product/b16213631/docs#spirambrene-application-notes-and-protocols-for-candle-making
https://www.benchchem.com/product/b16213631/docs#spirambrene-application-notes-and-protocols-for-candle-making
https://www.benchchem.com/product/b16213631/docs#spirambrene-application-notes-and-protocols-for-candle-making
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16213631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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